ADX71743

• CAS No.: 1431641-29-0
• Product Name: ADX71743
• Molecular Formula: C17H19NO2
• Molecular Weight: 269.344
• IUPAC Name: 6-(2,4-dimethylphenyl)-2-ethyl-6,7-dihydro-5H-1,3-benzoxazol-4-one
• Standard InChI: InChI=1S/C17H19NO2/c1-4-16-18-17-14(19)8-12(9-15(17)20-16)13-6-5-10(2)7-11(13)3/h5-7,12H,4,8-9H2,1-3H3
• Standard InChIKey: CPKZCQHJDFSOJT-UHFFFAOYSA-N
• SMILES: CCC1=NC2=C(O1)CC(CC2=O)C3=C(C=C(C=C3)C)C
• Appearance: Solid powder
• Description: ADX71743 is a potent and selective negative allosteric modulator of metabotropic glutamate receptor 7: in vitro and in vivo characterization.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ADX71743
• Reference: 1: Tassin V, Girard B, Chotte A, Fontanaud P, Rigault D, Kalinichev M, Perroy J, Acher F, Fagni L, Bertaso F. Phasic and Tonic mGlu7 Receptor Activity Modulates the Thalamocortical Network. Front Neural Circuits. 2016 Apr 25;10:31. doi: 10.3389/fncir.2016.00031. PubMed PMID: 27199672; PubMed Central PMCID: PMC4842779.; 2: Moloney RD, Golubeva AV, O'Connor RM, Kalinichev M, Dinan TG, Cryan JF. Negative allosteric modulation of the mGlu7 receptor reduces visceral hypersensitivity in a stress-sensitive rat strain. Neurobiol Stress. 2015 Apr 4;2:28-33. doi: 10.1016/j.ynstr.2015.04.001. PubMed PMID: 26844237; PubMed Central PMCID: PMC4721404.; 3: Klar R, Walker AG, Ghose D, Grueter BA, Engers DW, Hopkins CR, Lindsley CW, Xiang Z, Conn PJ, Niswender CM. Activation of Metabotropic Glutamate Receptor 7 Is Required for Induction of Long-Term Potentiation at SC-CA1 Synapses in the Hippocampus. J Neurosci. 2015 May 13;35(19):7600-15. doi: 10.1523/JNEUROSCI.4543-14.2015. PubMed PMID: 25972184; PubMed Central PMCID: PMC4429158.; 4: Nickols HH, Conn PJ. Development of allosteric modulators of GPCRs for treatment of CNS disorders. Neurobiol Dis. 2014 Jan;61:55-71. doi: 10.1016/j.nbd.2013.09.013. Review. PubMed PMID: 24076101; PubMed Central PMCID: PMC3875303.; 5: Kalinichev M, Rouillier M, Girard F, Royer-Urios I, Bournique B, Finn T, Charvin D, Campo B, Le Poul E, Mutel V, Poli S, Neale SA, Salt TE, Lütjens R. ADX71743, a potent and selective negative allosteric modulator of metabotropic glutamate receptor 7: in vitro and in vivo characterization. J Pharmacol Exp Ther. 2013 Mar;344(3):624-36. doi: 10.1124/jpet.112.200915. Erratum in: J Pharmacol Exp Ther. 2013 May;345(2):328. PubMed PMID: 23257312.
• PubChem Compound: 53391766
• Last Modified: Nov 11 2021